Cas no 1086374-92-6 (1-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid)

1-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid is a versatile heterocyclic compound featuring a pyrrolidine core substituted with a 3-chlorophenyl group and a carboxylic acid functionality. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The chlorophenyl moiety enhances lipophilicity, while the carboxylic acid group allows for further derivatization, such as amide or ester formation. Its well-defined molecular architecture supports applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s stability and synthetic flexibility make it a practical choice for researchers exploring structure-activity relationships in drug discovery.

1-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid structure

1086374-92-6 structure

Product Name:1-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid

CAS No:1086374-92-6

MF:C₁₁H₁₂ClNO₂

MW:225.671482086182

MDL:MFCD09864923

CID:2111283

PubChem ID:51063834

Update Time:2025-06-07

1-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(3-chlorophenyl)-3-Pyrrolidinecarboxylic acid
- 1-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid
- AZFUTXZLXVXJSZ-UHFFFAOYSA-N
- SBB053392
- MFCD09864923
- AKOS023444632
- BDBM50543209
- DA-31205
- 1086374-92-6
- SCHEMBL2557408
- CS-0335449
- CHEMBL4642198
- MDL： MFCD09864923
- Inchi： 1S/C11H12ClNO2/c12-9-2-1-3-10(6-9)13-5-4-8(7-13)11(14)15/h1-3,6,8H,4-5,7H2,(H,14,15)
- InChI Key： AZFUTXZLXVXJSZ-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)N1CCC(C(=O)O)C1

Computed Properties

Exact Mass: 225.0556563g/mol
Monoisotopic Mass: 225.0556563g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5
XLogP3: 2.3

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 414.3±40.0 °C at 760 mmHg
Flash Point: 204.4±27.3 °C
Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	082807-1g	1-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid	1086374-92-6	97%	1g	8517CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	082807-1g	1-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid	1086374-92-6	97%	1g	8517.0CNY	2021-07-13
abcr	AB540431-1 g	1-(3-Chlorophenyl)pyrrolidine-3-carboxylic acid; .	1086374-92-6		1g	€425.90	2023-04-14
eNovation Chemicals LLC	D618760-100mg	1-(3-chlorophenyl)pyrrolidine-3-carboxylic acid	1086374-92-6	95%	100mg	$685	2024-08-03
eNovation Chemicals LLC	D618760-1g	1-(3-chlorophenyl)pyrrolidine-3-carboxylic acid	1086374-92-6	95%	1g	$985	2024-08-03
TRC	C609898-10mg	1-(3-Chlorophenyl)pyrrolidine-3-carboxylic Acid	1086374-92-6		10mg	$ 50.00	2022-06-06
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